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Compound of Interest

Compound Name: Hastelloy C

Cat. No.: B076047

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of specialized materials like Hastelloy C is a critical component of
laboratory management. This guide provides essential safety and logistical information for the
proper handling and disposal of Hastelloy C, a nickel-molybdenum-chromium superalloy
valued for its excellent corrosion resistance.

Immediate Safety and Handling Precautions

While solid forms of Hastelloy C present few immediate health hazards under normal handling,
subsequent operations such as grinding, cutting, or welding can generate potentially hazardous
dust or fumes.[1][2] It is crucial to avoid the creation of dust and to ensure adequate ventilation
when such processes are necessary.[1] In case of contact with dust or fumes, the following
first-aid measures should be taken:

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical
attention.[1][2]

o Skin Contact: Brush the material off the skin and wash the affected area with soap and
water.[1][2]

e Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, including under the
eyelids, and seek medical attention if irritation persists.[1][3]
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Personal protective equipment, including gloves and respiratory protection, should be worn
when handling Hastelloy C in forms that can generate dust or fumes.[1][3]

Disposal Procedures: A Step-by-Step Approach

The primary and most environmentally sound method for the disposal of Hastelloy C is
recycling.[4][5][6] Landfilling should be avoided.[4] The following steps outline the
recommended disposal workflow for laboratory-generated Hastelloy C scrap:

e Segregation and Collection: Designate a specific, clearly labeled container for the collection
of Hastelloy C scrap. This prevents cross-contamination with other metal wastes and
preserves the value of the alloy for recycling. Accepted forms of scrap typically include
solids, turnings, borings, and shavings.[4][7]

o Containerization: Place the collected scrap in a sealed, durable container to prevent leakage
and facilitate safe transport.[1]

o Documentation: Maintain a log of the type and approximate quantity of Hastelloy C scrap
being stored for disposal. This is good laboratory practice and may be required by your
institution or recycling vendor.

o Contact a Specialized Recycler: Engage with a reputable scrap metal recycler that
specializes in high-performance alloys.[4][5] These vendors can provide guidance on their
specific requirements for collection, pickup, and transportation.[4]

» Arrange for Pickup or Drop-off: Coordinate with the recycling company for either the pickup
of the material from your facility or its delivery to their location.[4][8]

Disposal of any Hastelloy C waste must be in accordance with all federal, state, and local
regulations.[1][9]

Summary of Hastelloy C Disposal Information
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Characteristic

Description

Primary Disposal Method

Recycling[4][51[6][7]

Accepted Scrap Forms

Solids, turnings, borings, shavings, grinding
waste[4][7]

Industries Generating Scrap

Chemical processing, pollution control, waste

treatment, pulp and paper production[7][10]

Handling Precautions

Avoid dust formation; use personal protective

equipment when cutting or grinding[1][2]

Incompatible Materials

Strong acids, alkalis, and oxidizing agents[2][11]

Regulatory Compliance

Dispose of in accordance with federal, state,

and local regulations[1][9]

Hastelloy C Disposal Workflow
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Laboratory Procedures
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:
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Recycling of Hastelloy C
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Caption: Workflow for the proper disposal of Hastelloy C from a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Hastelloy C: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b07604 7#hastelloy-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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